Cas no 89665-73-6 (5-(2-Methylpiperidino)methyl-2-thiouracil)

• Product Name: 5-(2-Methylpiperidino)methyl-2-thiouracil
• CAS No: 89665-73-6
• MF: C₁₁H₁₇N₃OS
• MW: 239.33718085289
• CID: 2683610
• Update Time: 2023-08-07

5-(2-Methylpiperidino)methyl-2-thiouracil Chemical and Physical Properties

Names and Identifiers

• 5-[(2-methylpiperidin-1-yl)methyl]-2-sulfanylidene-1H-pyrimidin-4-one
• 5-(2-Methylpiperidino)methyl-2-thiouracil
• 4(1H)-Pyrimidinone, 2,3-dihydro-5-((2-methyl-1-piperidinyl)methyl)-2-thioxo-
• 5-(2-METHYLPIPERIDIN-1-YL)METHYL-2-THIOURACIL
• 5-[(2-Methylpiperidin-1-yl)methyl]-2-sulfanylpyrimidin-4-ol
• 5-((2-Methylpiperidin-1-yl)methyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• Inchi： 1S/C11H17N3OS/c1-8-4-2-3-5-14(8)7-9-6-12-11(16)13-10(9)15/h6,8H,2-5,7H2,1H3,(H2,12,13,15,16)
• InChI Key： IKKGKUCPRBEPBO-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C(N1)=O)CN1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• Topological Polar Surface Area: 76.5